Cas no 1261459-92-0 (3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid)

• Product Name: 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid
• CAS No: 1261459-92-0
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4924770
• Update Time: 2025-05-20

3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid

• Inchi： 1S/C13H8F3NO2/c14-7-4-9(11(17-6-7)5-12(18)19)8-2-1-3-10(15)13(8)16/h1-4,6H,5H2,(H,18,19)
• InChI Key： YJVOFOMKWOBIDL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC(=CN=C1CC(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid

Introduction to 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic Acid (CAS No: 1261459-92-0)

3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid (CAS No: 1261459-92-0) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of both fluorine substituents on the phenyl and pyridine rings, make it a promising candidate for the development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit a high degree of biological activity, making it an attractive scaffold for drug discovery programs.

The fluorinated aromatic system in 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid contributes to its enhanced metabolic stability and improved binding affinity to biological targets. Fluorine atoms are well-known for their ability to modulate the electronic properties of molecules, which can lead to increased potency and selectivity in drug candidates. In recent years, there has been a surge in research focused on fluorinated compounds due to their favorable pharmacokinetic profiles and improved pharmacological properties.

One of the most compelling aspects of 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid is its potential application in the development of antimicrobial agents. The combination of fluorine substituents on both the phenyl and pyridine rings enhances its ability to interact with bacterial enzymes and inhibit microbial growth. This has been particularly relevant in the context of rising concerns about antibiotic resistance, where novel compounds with unique mechanisms of action are urgently needed.

Recent studies have demonstrated that derivatives of 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid exhibit potent activity against a range of Gram-positive and Gram-negative bacteria. The fluorine atoms play a crucial role in disrupting bacterial cell wall synthesis and DNA replication, thereby providing a multifaceted approach to combatting infections. These findings have opened up new avenues for the development of next-generation antibiotics that can overcome existing resistance mechanisms.

In addition to its antimicrobial properties, 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid has shown promise in the field of oncology research. The compound’s ability to inhibit key enzymes involved in tumor growth and progression makes it a valuable tool for developing targeted therapies. Preclinical studies have indicated that it can selectively inhibit the activity of enzymes such as tyrosine kinases, which are overexpressed in many cancer cells.

The fluoropyridine core of 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid is particularly noteworthy for its role in modulating enzyme activity. Fluropyridines are known for their ability to interact with ATP-binding pockets in enzymes, leading to potent inhibition. This property has been exploited in the design of small-molecule inhibitors that target critical pathways involved in cancer cell proliferation and survival.

Moreover, the acetic acid moiety at the 2-position of the pyridine ring adds another layer of complexity to the compound’s biological activity. This functional group can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. The combination of these structural features makes 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid a versatile scaffold for drug discovery.

Recent advances in computational chemistry have also contributed to a deeper understanding of how 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind tightly to active sites on enzymes such as kinases and proteases. These insights have guided the design of more potent derivatives with improved pharmacological profiles.

The synthesis of 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid presents unique challenges due to the presence of multiple fluorinated aromatic rings. However, recent developments in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements have enabled researchers to explore its full potential in drug discovery without being hindered by synthetic limitations.

In conclusion, 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid (CAS No: 1261459-92-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with applications ranging from antimicrobial treatments to oncology therapies. As research continues to uncover new applications for this compound, 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetic acid is poised to play a crucial role in advancing drug discovery efforts worldwide.